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Compound of Interest

Compound Name: 2,4-Difluorostyrene

Cat. No.: B1320911

Essential Safety and Handling Guide for 2,4-
Difluorostyrene

This guide provides critical safety and logistical information for the handling and disposal of
2,4-Difluorostyrene, tailored for researchers, scientists, and professionals in drug
development. Following these procedural steps is essential for ensuring laboratory safety.

Summary of Key Safety Data

For quick reference, the following table summarizes the essential safety and physical data for
2,4-Difluorostyrene.
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Property Value

Chemical Formula C8H6F2

Molecular Weight 140.13 g/mol [1][2]
Appearance Clear, colorless liquid[2]
Boiling Point 59 °C at 51 mmHg[1]

Density 1.13 g/mL at 25 °C[1]

Flash Point 31 °C (87.8 °F) - closed cup[1]

Flammable liquid (Category 3)[1], Causes skin
Hazard Classifications and serious eye irritation, May cause respiratory

irritation[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling 2,4-
Difluorostyrene to minimize exposure and ensure personal safety.

Eye and Face Protection:

o Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[4]
o Aface shield should be worn in situations with a risk of splashing or explosion.[5][6]

Skin Protection:

e Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[4]
Nitrile, butyl rubber, neoprene, or PVC-coated gloves are recommended.[7] After handling,
wash and dry hands thoroughly.[4]

o Clothing: Wear fire/flame-resistant and impervious clothing.[4] A Nomex® laboratory coat
over cotton clothing is advisable.[6] Ensure shoes cover the entire foot.[6]

Respiratory Protection:
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o Work in a well-ventilated area.[4]

 If exposure limits are exceeded or irritation is experienced, use a full-face respirator with a
suitable filter (e.g., type ABEK (EN14387)).[1][4] In situations where air-purifying respirators
may not be sufficient, a positive-pressure, air-supplying respirator is necessary.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Step-by-Step Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is correctly worn.[4][8] Work should
be conducted in a chemical fume hood.

o Handling: Use non-sparking tools and take measures to prevent the buildup of electrostatic
charge.[5][9] Avoid contact with skin, eyes, and clothing, and prevent inhalation of vapor or
mist.[4][10] Keep the container tightly closed when not in use.[5][9]

o Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition such as
heat, sparks, and open flames.[5][10] Containers that have been opened must be carefully
resealed and kept upright to prevent leakage.[5]

Spill and Emergency Procedures

» Spill Containment: In case of a spill, evacuate the area and remove all sources of ignition.[4]
[11] Use personal protective equipment during cleanup.[4]

o Cleanup: For small spills, contain the spillage and collect it with an electrically protected
vacuum cleaner or by wet-brushing.[5][11] Place the collected material into a suitable, closed
container for disposal.[4][5] Do not let the chemical enter drains.[4][5]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration and seek immediate medical attention.[4][10] Do
not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[4][10]
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o Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with
soap and plenty of water.[4][5] Consult a physician if irritation occurs.[5]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids
open.[4][8] Remove contact lenses if present and easy to do.[8] Seek immediate medical
attention.[8]

e Ingestion: Do NOT induce vomiting.[5][10] Rinse the mouth with water and never give
anything by mouth to an unconscious person.[5][10] Call a physician or Poison Control
Center immediately.[4]

Disposal Plan

e Dispose of unused product and contaminated materials through a licensed professional
waste disposal service.[5]

o Containers should be disposed of as unused product.[5]

 All disposal practices must be in accordance with local, state, and federal regulations.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,4-
Difluorostyrene.
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Caption: Workflow for the safe handling of 2,4-Difluorostyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1320911?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/374407
https://cymitquimica.com/products/54-PC6274/24-difluorostyrene/
https://store.apolloscientific.co.uk/product/24-difluorostyrene
https://www.echemi.com/sds/difluorostyrene-pid_Seven33768.html
https://www.chemicalbook.com/msds/2-6-difluorostyrene.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.dupont.com/content/dam/dupont/amer/us/en/performance-building-solutions/public/documents/en/personal-protective-equipment-for-froth-pak-43-d100640-enna.pdf
https://www.fishersci.com/store/msds?partNumber=AC214480250&productDescription=2%2C4-DIFLUORONITROBENZENE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/FI/en/sds/aldrich/d102202
http://westliberty.edu/health-and-safety/files/2012/08/2-4_Difluoronitrobenzene_99percent.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1227150562_2,4-DIFLUORONITROBENZENE-CASNO-446-35-5-MSDS.pdf
https://www.benchchem.com/product/b1320911#personal-protective-equipment-for-handling-2-4-difluorostyrene
https://www.benchchem.com/product/b1320911#personal-protective-equipment-for-handling-2-4-difluorostyrene
https://www.benchchem.com/product/b1320911#personal-protective-equipment-for-handling-2-4-difluorostyrene
https://www.benchchem.com/product/b1320911#personal-protective-equipment-for-handling-2-4-difluorostyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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